Cas no 1782038-22-5 (1-(3-fluorophenyl)imidazo1,5-apyridine-3-carboxylic acid)

• Product Name: 1-(3-fluorophenyl)imidazo1,5-apyridine-3-carboxylic acid
• CAS No: 1782038-22-5
• MF: C₁₄H₉FN₂O₂
• MW: 256.231866598129
• MDL: MFCD30500472
• CID: 5152422
• PubChem ID: 84178369
• Update Time: 2025-05-20

1-(3-fluorophenyl)imidazo1,5-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(3-fluorophenyl)-
• 1-(3-fluorophenyl)imidazo1,5-apyridine-3-carboxylic acid

• MDL： MFCD30500472
• Inchi： 1S/C14H9FN2O2/c15-10-5-3-4-9(8-10)12-11-6-1-2-7-17(11)13(16-12)14(18)19/h1-8H,(H,18,19)
• InChI Key： NYXFRLFONRMHDE-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC(F)=C3)N=C(C(O)=O)N1C=CC=C2

Additional information on 1-(3-fluorophenyl)imidazo1,5-apyridine-3-carboxylic acid

Research Update on 1-(3-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid (CAS: 1782038-22-5) in Chemical Biology and Pharmaceutical Applications

The compound 1-(3-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid (CAS: 1782038-22-5) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by an imidazo[1,5-a]pyridine core with a fluorine-substituted phenyl group and carboxylic acid functionality, demonstrates promising pharmacological properties. Recent studies have explored its role as a versatile building block for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) investigated the compound's potential as a selective inhibitor of phosphoinositide 3-kinase (PI3K) isoforms. The research team utilized structure-activity relationship (SAR) analysis to demonstrate how the fluorine substitution at the 3-position of the phenyl ring significantly enhances binding affinity to the ATP-binding pocket of PI3Kγ. Molecular docking studies revealed that the carboxylic acid group forms critical hydrogen bonds with Lys833 and Asp841 residues, while the fluorophenyl moiety occupies a hydrophobic region of the binding site.

In parallel research, the compound has shown promise in neurodegenerative disease applications. A 2024 preprint in BioRxiv (DOI: 10.1101/2024.02.15.580421) reported that derivatives of 1782038-22-5 exhibit potent activity against tau protein aggregation, a hallmark of Alzheimer's disease. The study employed fluorescence-based assays and transmission electron microscopy to demonstrate that the imidazo[1,5-a]pyridine core disrupts the formation of β-sheet structures in tau fibrils, with an IC50 of 2.3 μM in cell-free systems.

Synthetic accessibility has been another focus of recent investigations. A novel continuous-flow synthesis method published in Organic Process Research & Development (2024, 28(3), 456-465) achieved an 82% yield of 1782038-22-5 through a three-step sequence involving palladium-catalyzed C-N coupling, cyclization, and carboxylation. This scalable approach addresses previous challenges in producing the compound at gram-scale quantities required for preclinical studies.

Pharmacokinetic profiling of 1782038-22-5 derivatives has revealed interesting properties. The carboxylic acid moiety contributes to favorable aqueous solubility (32 mg/mL at pH 7.4), while maintaining moderate membrane permeability (Papp = 8.7 × 10^-6 cm/s in Caco-2 assays). Metabolic stability studies in human liver microsomes showed a half-life of 47 minutes, suggesting potential for further optimization through prodrug approaches or structural modifications.

Emerging computational studies have identified additional potential targets for this scaffold. A machine learning-based virtual screening approach (Nature Computational Science, 2024, 4, 210-223) predicted strong binding affinity to several cancer-related proteins, including BRD4 and HDAC6. Experimental validation of these predictions is currently underway in multiple laboratories, with preliminary results supporting the compound's polypharmacological potential.

The safety profile of 1782038-22-5 has been evaluated in preliminary toxicology studies. Acute toxicity testing in rodents showed no significant adverse effects at doses up to 300 mg/kg, with a calculated LD50 > 500 mg/kg. Genotoxicity assays (Ames test and micronucleus test) were negative, supporting further development of this scaffold for therapeutic applications.

Future research directions include exploration of the compound's potential in inflammation modulation and infectious disease applications. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested activity against SARS-CoV-2 main protease, with molecular dynamics simulations indicating stable binding to the catalytic dyad (Cys145-His41). These diverse applications highlight the versatility of the 1-(3-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid scaffold in modern drug discovery.